Cas no 228869-39-4 (5-hydroxy-6-methoxy-1(2H)-Phthalazinone)

• Product Name: 5-hydroxy-6-methoxy-1(2H)-Phthalazinone
• CAS No: 228869-39-4
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 1109422
• PubChem ID: 135556305
• Update Time: 2025-04-20

5-hydroxy-6-methoxy-1(2H)-Phthalazinone Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-6-methoxy-1(2H)-Phthalazinone
• HLAFJIQGDZUSDI-UHFFFAOYSA-N
• 228869-39-4
• 5-Hydroxy-6-methoxy-2H-phthalazin-1-one
• DB-123994
• SCHEMBL6586794

• Inchi： 1S/C9H8N2O3/c1-14-7-3-2-5-6(8(7)12)4-10-11-9(5)13/h2-4,12H,1H3,(H,11,13)
• InChI Key： HLAFJIQGDZUSDI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(NN=CC=2C=1O)=O

Computed Properties

• Exact Mass: 192.05349212g/mol
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.9Ų